molecular formula C4H6O2 B1239815 3-Methoxy-2-propenal CAS No. 4652-35-1

3-Methoxy-2-propenal

Cat. No.: B1239815
CAS No.: 4652-35-1
M. Wt: 86.09 g/mol
InChI Key: XJQSLJZYZFSHAI-DUXPYHPUSA-N
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Description

3-Methoxy-2-propenal, also known as this compound, is a useful research compound. Its molecular formula is C4H6O2 and its molecular weight is 86.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

4652-35-1

Molecular Formula

C4H6O2

Molecular Weight

86.09 g/mol

IUPAC Name

(E)-3-methoxyprop-2-enal

InChI

InChI=1S/C4H6O2/c1-6-4-2-3-5/h2-4H,1H3/b4-2+

InChI Key

XJQSLJZYZFSHAI-DUXPYHPUSA-N

Isomeric SMILES

CO/C=C/C=O

SMILES

COC=CC=O

Canonical SMILES

COC=CC=O

Synonyms

beta-methoxyacrolein

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methoxyacrolein was prepared from 1,1,3,3-tetramethoxypropane (Helv. Chim. Acta 1959, 42, 851) and converted to 3-aminoacrolein according to the method of Brietmaier and Gasenmann (Chem. Ber. 1971, 104, 665-7). 5,6,7,8-Tetrahydroquinoline was prepared from 3-aminoacrolein as described by Brietmaier and Bayer (Tet. Letts 1970, 38, 3291). A mixture of 3-aminoacrolein (7.3 gm, 0.1 m) and cyclohexanone (12 gm., 0.12m) was treated with triethylamine (5 ml.) and piperidinium acetate (0.1 gr) and the mixture heated in an oil bath at 120° for 24 hours. The cooled reaction mixture was dissolved in ether (100 ml.), washed with water and 2N HCl (2 × 20 ml.) and the acid washings combined, made basic with sodium carbonate and extracted with ether. The combined extracts were dried, evaporated and the residue distilled to give the title compound as a pale yellow oil (4.5 gm, 35%) b.p. 100°/15 mm.
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